Cas no 78240-45-6 (3-Chloro-4-(trifluoromethoxy)phenylacetonitrile)

• Product Name: 3-Chloro-4-(trifluoromethoxy)phenylacetonitrile
• CAS No: 78240-45-6
• MF: C₉H₅ClF₃NO
• MW: 235.590311765671
• MDL: MFCD09832393
• CID: 2950501
• PubChem ID: 12907499
• Update Time: 2024-10-27

3-Chloro-4-(trifluoromethoxy)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-氯-4-三氟甲氧基苯乙腈
• 3-CHLORO-4-(TRIFLUOROMETHOXY)PHENYLACETONITRILE
• 2-[3-chloro-4-(trifluoromethoxy)phenyl]acetonitrile
• 2-(3-Chloro-4-(trifluoromethoxy)phenyl)acetonitrile
• C9H5ClF3NO
• SBB098463
• X2257
• 2-[3-chloro-4-(trifluoromethoxy)phenyl]ethanenitrile
• 3-CHLORO-4-(TRIFLUOORMETHOXY)PHENYLACETONITRILE
• MFCD09832393
• WMDJQBWTSKOFLA-UHFFFAOYSA-N
• 2168310-71-0
• 78240-45-6
• JS-4794
• AKOS015956534
• SCHEMBL25223703
• CS-0455784
• G89437
• EN300-1931416
• 3-Chloro-4-(trifluoromethoxy)phenylacetonitrile

• MDL： MFCD09832393
• Inchi： 1S/C9H5ClF3NO/c10-7-5-6(3-4-14)1-2-8(7)15-9(11,12)13/h1-2,5H,3H2
• InChI Key： WMDJQBWTSKOFLA-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC#N)C=CC=1OC(F)(F)F

Computed Properties

• Exact Mass: 235.0011760 g/mol
• Monoisotopic Mass: 235.0011760 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 235.59
• XLogP3: 3.4
• Topological Polar Surface Area: 33